Cas no 52341-98-7 (5-BENZYL-2-FURALDEHYDE)

• Product Name: 5-BENZYL-2-FURALDEHYDE
• CAS No: 52341-98-7
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 936770
• PubChem ID: 12418537
• Update Time: 2025-04-19

5-BENZYL-2-FURALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 5-BENZYL-2-FURALDEHYDE
• LogP
• 5-benzyl-furan-2-carbaldehyde
• 5-benzylfuran-2-carbaldehyde
• BEMMSXOPWRZIOY-UHFFFAOYSA-N
• 52341-98-7
• A1-24604
• SCHEMBL1244130
• DTXSID00497370
• AKOS006230718
• DB-368259
• A937648

• Inchi： 1S/C12H10O2/c13-9-12-7-6-11(14-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： BEMMSXOPWRZIOY-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: 1.14
• Boiling Point: 317.8°C at 760 mmHg
• Flash Point: 103.6°C
• Refractive Index: 1.583
• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes